Cas no 1437796-68-3 (4-(Chloromethyl)benzene-1,3-diol)

• Product Name: 4-(Chloromethyl)benzene-1,3-diol
• CAS No: 1437796-68-3
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• MDL: MFCD22492341
• CID: 4733504
• PubChem ID: 91883668
• Update Time: 2025-05-19

4-(Chloromethyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)benzene-1,3-diol
• 4-(Chloromethyl)benzene-1,3-diol

• MDL： MFCD22492341
• Inchi： 1S/C7H7ClO2/c8-4-5-1-2-6(9)3-7(5)10/h1-3,9-10H,4H2
• InChI Key： KXGDRYPEGMQUEP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 4-(Chloromethyl)benzene-1,3-diol

Comprehensive Overview of 4-(Chloromethyl)benzene-1,3-diol (CAS No. 1437796-68-3): Properties, Applications, and Industry Insights

4-(Chloromethyl)benzene-1,3-diol (CAS 1437796-68-3), a specialized aromatic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This chloromethyl-substituted dihydroxybenzene derivative serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules and functional materials. The presence of both hydroxyl groups and a reactive chloromethyl moiety enables diverse chemical transformations, making it valuable for constructing complex molecular architectures.

Recent studies highlight the compound's role in green chemistry applications, aligning with the global push for sustainable manufacturing. Researchers are exploring its use in catalyzed coupling reactions and as a precursor for polymeric materials with enhanced thermal stability. The electron-rich aromatic system of 4-(Chloromethyl)benzene-1,3-diol facilitates selective modifications, addressing growing demand for precision chemical synthesis in drug discovery pipelines.

Analytical characterization of CAS 1437796-68-3 reveals distinct physicochemical properties. The compound typically appears as white to off-white crystals with moderate solubility in polar organic solvents. Advanced techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), crucial for research applications. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, reflecting standard handling protocols for oxygen-sensitive compounds.

Industry trends show increasing patent filings involving 4-(Chloromethyl)benzene-1,3-diol derivatives, particularly in antimicrobial formulations and material science innovations. Its molecular framework serves as a scaffold for developing UV-absorbing agents and specialty coatings, responding to market needs for advanced performance materials. Regulatory-compliant synthesis routes have been established, ensuring consistent supply for research institutions and specialty chemical manufacturers.

Emerging applications in bioconjugation chemistry leverage the compound's dual functionality. The chloromethyl group enables site-specific labeling of biomolecules, while the phenolic hydroxyls participate in hydrogen-bonding networks – properties valuable for diagnostic reagent development. Such characteristics position CAS 1437796-68-3 as a key building block in next-generation biotechnologies.

Quality control protocols for 4-(Chloromethyl)benzene-1,3-diol emphasize rigorous impurity profiling, particularly monitoring for oxidation byproducts and isomeric contaminants. Modern analytical workflows incorporating UHPLC-UV and mass spectrometry ensure batch-to-batch reproducibility. These standards meet the stringent requirements of pharmaceutical grade intermediates, supporting its use in GMP-compliant production environments.

The compound's environmental profile has been evaluated through OECD guideline studies, demonstrating favorable biodegradation potential under aerobic conditions. Such data informs responsible handling practices and supports the compound's inclusion in green chemistry initiatives. Researchers continue to explore catalytic modification pathways to enhance its sustainability profile further.

Market analysis indicates steady growth in demand for CAS 1437796-68-3, driven by expanding applications in electronic materials and agrochemical intermediates. Specialty chemical suppliers have developed scalable synthesis routes, with current production capacities meeting both research-scale and pilot-plant requirements. Technical bulletins frequently address common inquiries regarding solvent compatibility and derivatization techniques.

Recent scientific literature describes innovative uses of 4-(Chloromethyl)benzene-1,3-diol in supramolecular chemistry, where its structural motifs contribute to molecular recognition systems. These developments align with industry interest in smart materials and stimuli-responsive systems. The compound's balanced hydrophilicity/lipophilicity makes it particularly useful for designing interface-active compounds.

Ongoing research explores the compound's potential in energy storage applications, with preliminary studies suggesting utility in redox-active electrolytes. Such investigations reflect broader interdisciplinary interest in multi-functional chemical building blocks. Technical databases consistently update handling recommendations, emphasizing proper personal protective equipment protocols during laboratory operations.